Cas no 77133-30-3 (3,5-Dibromo-2-Methoxythiophene)

• Product Name: 3,5-Dibromo-2-Methoxythiophene
• CAS No: 77133-30-3
• MF: C₅H₄Br₂OS
• MW: 271.9576587677
• MDL: MFCD26127511
• CID: 1786602
• PubChem ID: 11777988
• Update Time: 2025-11-06

3,5-Dibromo-2-Methoxythiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3,5-dibromo-2-methoxy-
• 3,5-dibroMo-2-Methoxythiophene
• 3,5-Dibromo-2-Methoxythiophene

• MDL： MFCD26127511
• Inchi： 1S/C5H4Br2OS/c1-8-5-3(6)2-4(7)9-5/h2H,1H3
• InChI Key： KTDZANRJHGBJFS-UHFFFAOYSA-N
• SMILES： BrC1C=C(SC=1OC)Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3,5-Dibromo-2-Methoxythiophene

3,5-Dibromo-2-Methoxythiophene: A Comprehensive Overview

3,5-Dibromo-2-Methoxythiophene, also known by its CAS registry number CAS No. 77133-30-3, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered aromatic compounds containing one sulfur atom. The presence of bromine and methoxy groups at specific positions on the thiophene ring imparts unique electronic and structural properties to this molecule, making it a valuable component in various research and industrial applications.

The structure of 3,5-Dibromo-2-Methoxythiophene consists of a thiophene ring with bromine atoms at the 3 and 5 positions and a methoxy group (-OCH₃) at the 2 position. This substitution pattern not only influences the electronic characteristics of the molecule but also plays a crucial role in its reactivity and stability. Recent studies have highlighted the importance of such substituted thiophenes in the development of advanced materials, particularly in the realm of organic electronics.

One of the most notable applications of 3,5-Dibromo-2-Methoxythiophene is in the synthesis of conductive polymers. These polymers are widely used in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices due to their excellent charge transport properties. The bromine substituents in this compound act as electron-withdrawing groups, which enhance the conjugation within the polymer chains and improve their electrical conductivity.

In addition to its role in materials science, 3,5-Dibromo-2-Methoxythiophene has also been explored for its potential in medicinal chemistry. The methoxy group at the 2 position introduces hydrophilic properties to the molecule, which can be advantageous in drug design for improving bioavailability and targeting specific biological systems. Recent research has focused on using this compound as a building block for designing anti-inflammatory and anticancer agents.

The synthesis of 3,5-Dibromo-2-Methoxythiophene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and bromination. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product. Advances in catalytic methods and green chemistry have made these synthesis routes more efficient and environmentally friendly.

From an environmental standpoint, understanding the fate and behavior of CAS No. 77133-30-3 in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to evaluate its long-term persistence in different environmental matrices.

In conclusion, 3,5-Dibromo-2-Methoxythiophene stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its significance in various fields is expected to grow further.